amine hydrochloride CAS No. 2742659-53-4](/img/no-structure.png)
[1-(1-benzofuran-4-yl)propan-2-yl](methyl)amine hydrochloride
Overview
Description
1-(1-Benzofuran-4-yl)propan-2-yl](methyl)amine hydrochloride (also known as 1-(1-BF-4-yl)-2-propyl-methylamine HCl) is a synthetic compound that has been studied in recent years for its potential therapeutic applications. It is a member of the benzofuran family of compounds, which have been studied for their potential therapeutic effects in a number of different fields, including neurology, cardiology, and oncology. This compound has been shown to possess a number of unique properties, including antiviral, anti-inflammatory, and analgesic effects.
Scientific Research Applications
1-(1-BF-4-yl)-2-propyl-methylamine HCl has been studied for its potential therapeutic applications in a number of different fields. In particular, it has been studied for its potential antiviral, anti-inflammatory, and analgesic effects. In addition, it has been shown to possess anti-cancer properties, and may be useful in the treatment of certain types of cancer. Furthermore, it has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.
Mechanism of Action
The exact mechanism of action of 1-(1-BF-4-yl)-2-propyl-methylamine HCl is still not fully understood. However, it is thought to act by blocking the activity of certain enzymes, such as phospholipase A2 and cyclooxygenase-2. In addition, it has been shown to inhibit the release of certain neurotransmitters, such as glutamate and dopamine, which may be beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects
1-(1-BF-4-yl)-2-propyl-methylamine HCl has been shown to possess a number of biochemical and physiological effects. In particular, it has been shown to possess anti-inflammatory, analgesic, and antiviral effects. In addition, it has been shown to possess anti-cancer properties, and may be useful in the treatment of certain types of cancer. Furthermore, it has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(1-BF-4-yl)-2-propyl-methylamine HCl in laboratory experiments include its low cost, easy availability, and its ability to be synthesized using a variety of methods. Furthermore, it has been shown to possess a number of unique properties, including antiviral, anti-inflammatory, and analgesic effects. However, there are some limitations to its use in laboratory experiments, including its potential toxicity, as well as its potential to interact with other compounds.
Future Directions
1-(1-BF-4-yl)-2-propyl-methylamine HCl has a number of potential future applications. In particular, it could be used as a therapeutic agent for the treatment of a variety of diseases, such as cancer, neurological disorders, and inflammatory conditions. In addition, it could be used as an analgesic agent, or as an antiviral agent. Furthermore, it could be used in the development of new drugs, or in the development of new delivery systems for existing drugs. Finally, it could be used in the development of new diagnostic tools, or in the development of new therapeutic strategies.
Synthesis Methods
1-(1-BF-4-yl)-2-propyl-methylamine HCl can be synthesized using a variety of methods. One common method involves the reaction of 4-bromo-1-benzofuran with propylmethylamine in the presence of a base, such as potassium carbonate. This reaction yields 1-(1-BF-4-yl)-2-propyl-methylamine, which can then be treated with hydrochloric acid to form the hydrochloride salt. Other methods, such as the reaction of 1-benzofuran-4-yl-methylamine with propylene glycol, and the reaction of 1-benzofuran-4-yl-methylamine with propylene oxide, have also been reported.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1-(1-benzofuran-4-yl)propan-2-yl](methyl)amine hydrochloride involves the reaction of 1-benzofuran-4-carboxaldehyde with 2-amino-2-methyl-1-propanol to form the intermediate, [1-(1-benzofuran-4-yl)propan-2-yl](methyl)amine. This intermediate is then reacted with hydrochloric acid to form the final product, [1-(1-benzofuran-4-yl)propan-2-yl](methyl)amine hydrochloride.", "Starting Materials": [ "1-benzofuran-4-carboxaldehyde", "2-amino-2-methyl-1-propanol", "hydrochloric acid" ], "Reaction": [ "Step 1: 1-benzofuran-4-carboxaldehyde is reacted with 2-amino-2-methyl-1-propanol in the presence of a suitable solvent and a catalyst to form the intermediate, [1-(1-benzofuran-4-yl)propan-2-yl](methyl)amine.", "Step 2: The intermediate is then treated with hydrochloric acid to form the final product, [1-(1-benzofuran-4-yl)propan-2-yl](methyl)amine hydrochloride.", "Step 3: The product is purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2742659-53-4 |
Molecular Formula |
C12H16ClNO |
Molecular Weight |
225.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
